6-Bromo-7-fluoro-1,3-benzothiazole
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Overview
Description
6-Bromo-7-fluoro-1,3-benzothiazole is a chemical compound with the molecular formula C7H3BrFNS and a molecular weight of 232.08 . It is used in research and not intended for human or veterinary use.
Synthesis Analysis
The synthesis of benzothiazole derivatives, including 6-Bromo-7-fluoro-1,3-benzothiazole, can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of 6-Bromo-7-fluoro-1,3-benzothiazole consists of a benzene ring fused with a thiazole ring. The benzene ring is substituted at the 6th position with a bromine atom and at the 7th position with a fluorine atom .Physical And Chemical Properties Analysis
6-Bromo-7-fluoro-1,3-benzothiazole has a molecular weight of 232.08 . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole derivatives, including 6-Bromo-7-fluoro-1,3-benzothiazole, have been synthesized and studied for their anti-tubercular properties . These compounds have shown better inhibition potency against M. tuberculosis compared to standard reference drugs .
Green Chemistry
Benzothiazoles play an important role in the field of green chemistry . They are synthesized from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .
Vulcanization Accelerators
Benzothiazoles are widely used as vulcanization accelerators . They speed up the process of vulcanization, which is used to make rubber more durable.
Antioxidants
Benzothiazoles are used as antioxidants . They help prevent oxidation, a chemical reaction that can produce free radicals, thereby leading to chain reactions that may damage the cells of organisms.
Plant Growth Regulators
Benzothiazoles are used as plant growth regulators . They help control the growth and development of plants.
Anti-Inflammatory Agents
Benzothiazoles are used as anti-inflammatory agents . They help reduce inflammation in the body.
Enzyme Inhibitors
Benzothiazoles are used as enzyme inhibitors . They can block the action of enzymes, which are proteins that speed up chemical reactions in the body.
Imaging Reagents
Benzothiazoles are used as imaging reagents . They help create a clearer picture during imaging tests, like X-rays and MRIs.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 6-Bromo-7-fluoro-1,3-benzothiazole are various enzymes involved in bacterial metabolic pathways . These include dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase . These enzymes play crucial roles in bacterial growth and survival, making them ideal targets for antibacterial agents.
Mode of Action
6-Bromo-7-fluoro-1,3-benzothiazole interacts with its targets by inhibiting their activity This inhibition disrupts the normal functioning of the bacterial cell, leading to its death
Biochemical Pathways
The affected pathways are those associated with the targeted enzymes. For instance, the inhibition of DNA gyrase disrupts DNA replication, while the inhibition of dihydroorotase affects pyrimidine biosynthesis . The downstream effects of these disruptions include impaired bacterial growth and eventual cell death.
Result of Action
The molecular and cellular effects of 6-Bromo-7-fluoro-1,3-benzothiazole’s action include the disruption of essential biochemical pathways, leading to impaired bacterial growth and survival . At the cellular level, this can result in morphological changes, loss of membrane integrity, and ultimately, cell death.
properties
IUPAC Name |
6-bromo-7-fluoro-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFNS/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-3H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFZIUJDNZGMEMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1N=CS2)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-7-fluoro-1,3-benzothiazole |
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